Cas no 819863-02-0 (1-Propanesulfonic acid, 3-[(2-hydroxy-2-phenylethyl)amino]-)

• Product name: 1-Propanesulfonic acid, 3-[(2-hydroxy-2-phenylethyl)amino]-
• CAS No: 819863-02-0
• MF: C₁₁H₁₇NO₄S
• MW: 259.32198
• CID: 702152
• PubChem ID: 11253946

1-Propanesulfonic acid, 3-[(2-hydroxy-2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(2-hydroxy-2-phenylethyl)amino]-
• 3-[(2-hydroxy-2-phenylethyl)amino]propane-1-sulfonic acid
• 819863-02-0
• DTXSID90460250
• SCHEMBL10230682

• Inchi： InChI=1S/C11H17NO4S/c13-11(10-5-2-1-3-6-10)9-12-7-4-8-17(14,15)16/h1-3,5-6,11-13H,4,7-9H2,(H,14,15,16)
• InChI Key： IEWNTOSJJDICSG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CNCCCS(=O)(=O)O)O

Computed Properties

• Exact Mass: 259.08782920g/mol
• Monoisotopic Mass: 259.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 95Ų